Cas no 185613-91-6 (4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine
• CAS No: 185613-91-6
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD11506499
• CID: 1079067
• PubChem ID: 727580
• Update Time: 2025-08-03

4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Benzo[1,3]dioxol-5-yl-thiazol-2-ylamine hydrobromide
• 4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine
• 4-(2H-1,3-Benzodioxol-5-yl)-1,3-thiazol-2-amine
• 4-BENZO[1,3]DIOXOL-5-YL-THIAZOL-2-YLAMINE
• 2-amino-4-benzo[1,3]dioxol-5-yl-thiazole
• thiazol-2-amine,8
• 5-(2-AMINO-4-THIAZOLYL)-1,3-BENZODIOXOLE
• 4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-amine
• 4-(1,3-BENZODIOXOL-5-YL)-1,3-THIAZOL-2-YLAMINE
• 4-benzo[1,3]dioxol-5-yl-thiazol-2-yl-amine
• 2-Thiazolamine, 4-(1,3-benzodioxol-5-yl)-
• AKVSKDDSOWLASE-UHFFFAOYSA-N
• thiazol-2-amine, 8
• BAS 10113358
• CBMicro_000870
• Oprea1_309604
• Oprea1_858260
• BDBM31178
• SMSF0008466
• BBL00
• F0825-0004
• 4-(1,3-dioxaindan-5-yl)-1,3-thiazol-2-amine
• 185613-91-6
• A921108
• SCHEMBL5329732
• CS-0073867
• DTXSID20352477
• SR-01000407646
• BIM-0000925.P001
• SR-01000407646-1
• C73569
• AKOS000122148
• 4-Benzo[1,3]dioxol-5-ylthiazol-2-ylamine
• Z48847698
• STK727060
• MFCD01366560
• CB02501
• DA-16995
• 11T-0317
• AB00724442-01
• EN300-02263
• 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine

• MDL： MFCD11506499
• Inchi： 1S/C10H8N2O2S/c11-10-12-7(4-15-10)6-1-2-8-9(3-6)14-5-13-8/h1-4H,5H2,(H2,11,12)
• InChI Key： AKVSKDDSOWLASE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 220.03100
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6
• XLogP3: 2.1

Experimental Properties

• PSA: 85.61000
• LogP: 2.70220

4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine

Professional Introduction to 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine (CAS No. 185613-91-6)

4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 185613-91-6, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzodioxole moiety and a thiazole ring, which are both well-known for their pharmacological activities.

The benzodioxole moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is commonly found in various bioactive molecules. It is renowned for its role in modulating neurological and cardiovascular functions. In contrast, the thiazole ring is a heterocyclic compound that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two structural motifs in 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have demonstrated that the integration of different heterocyclic systems can lead to the development of novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine exemplifies this trend by combining the favorable pharmacological attributes of benzodioxole and thiazole derivatives.

In particular, the benzodioxole moiety has been implicated in the development of drugs that target central nervous system disorders. Its ability to interact with various neurotransmitter receptors makes it a valuable scaffold for designing molecules that can modulate synaptic activity. On the other hand, the thiazole ring is known to possess significant antimicrobial properties. This has led to its incorporation into numerous antibiotics and antifungal agents. The synergistic effect of these two structural components in 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine may contribute to its potential as a broad-spectrum therapeutic agent.

The synthesis of 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine involves complex organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the benzodioxole core followed by the introduction of the thiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its biological activity by evaluating its interactions with various biological targets. Preliminary studies have indicated that 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-amine exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory and infectious diseases. These findings are particularly promising given the increasing prevalence of multidrug-resistant pathogens.

The pharmacokinetic properties of 4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-am ine are also under investigation to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rate are critical considerations in drug development. Computational modeling techniques have been utilized to predict these properties and guide optimization efforts.

Another area of interest is the potential use of 4-(2H -1 ,3 -benzodiox ol -5 -y l ) -1 ,3 -th i az ol -2 -a m ine in combination therapies. The synergistic effects observed when this compound is used alongside other therapeutic agents could lead to more effective treatment regimens for complex diseases. This approach aligns with contemporary trends in medicine that emphasize personalized and combinatorial treatments.

The regulatory landscape for new drug development also plays a crucial role in determining the future prospects of 4-(2H -1 ,3 -benz od ox ol -5 -y l ) -1 ,3 -th i az ol -2 -a m ine . Compliance with stringent safety and efficacy standards is essential for gaining approval from regulatory agencies such as the FDA and EMA. Ongoing clinical trials are designed to provide comprehensive data on its therapeutic potential and safety profile.

In conclusion, 4-(2H -1 ,3 -benz od ox ol -5 -y l ) -1 ,3 -th i az ol -2 -a m ine (CAS No. 185613 -91 -6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing new drugs targeting various diseases. As research continues to uncover its full potential, this compound may play a significant role in advancing medical treatments in the coming years.